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Compound of Interest

Compound Name:
tert-butyl N-[(1S,2S)-2-

aminocyclohexyl]carbamate

Cat. No.: B112144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of tert-butyl N-
[(1S,2S)-2-aminocyclohexyl]carbamate, with a primary focus on its molecular weight. This

compound serves as a valuable building block in organic synthesis, particularly in the

development of pharmaceutical agents.

Chemical Identity and Molecular Weight
tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate is a chiral organic compound featuring a

carbamate functional group attached to a 1,2-diaminocyclohexane scaffold. The tert-

butoxycarbonyl (Boc) group serves as a protecting group for one of the amino functionalities,

allowing for selective reactions at the other amino group.

Molecular Formula and Composition
The molecular formula for this compound is C₁₁H₂₂N₂O₂.[1] This formula indicates that each

molecule is composed of eleven carbon atoms, twenty-two hydrogen atoms, two nitrogen

atoms, and two oxygen atoms.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on the molecular formula and the standard atomic weights of the elements, the
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molecular weight of tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate is calculated as

follows:

(11 × Atomic Weight of Carbon) + (22 × Atomic Weight of Hydrogen) + (2 × Atomic Weight of

Nitrogen) + (2 × Atomic Weight of Oxygen)

Using the abridged standard atomic weights: (11 × 12.011) + (22 × 1.008) + (2 × 14.007) + (2 ×

15.999) = 214.30 g/mol [1][2]

Physicochemical Data
A summary of key quantitative data for tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate
is presented in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₁₁H₂₂N₂O₂ [1]

Molecular Weight 214.30 g/mol [1][2]

CAS Number 180683-64-1 [1]

Logical Representation of Molecular Composition
The following diagram illustrates the elemental composition of tert-butyl N-[(1S,2S)-2-
aminocyclohexyl]carbamate.

Molecular Composition of C11H22N2O2

Constituent Elements

Atomic Counts

Carbon (C)

11

Hydrogen (H)

22

Nitrogen (N)

2

Oxygen (O)

2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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